1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine

• Molecular Formula: C14H23NO
• Molecular Weight: 221.34 g/mol
• IUPAC Name: 1-(2,6-dimethylphenoxy)-3,3-dimethylbutan-2-amine
• InChI: InChI=1S/C14H23NO/c1-10-7-6-8-11(2)13(10)16-9-12(15)14(3,4)5/h6-8,12H,9,15H2,1-5H3
• InChI Key: RBQDYLCWMGJWRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(C(C)(C)C)N

Description

1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine is a chemical compound provided for research and development purposes. It has a molecular formula of C₁₄H₂₃NO and a molecular weight of 221.34 g/mol . The compound is supplied with a purity of ≥95% and should be stored sealed in a dry environment at 2-8°C . Its structure is characterized by a phenoxy ether backbone substituted with methyl groups at the 2 and 6 positions, linked to a 3,3-dimethylbutan-2-amine group . This product is intended for research and further manufacturing applications only and is strictly not intended for direct human use . Researchers are advised to consult the safety data sheet for proper handling protocols. The mechanism of action and specific research applications for this compound are areas of ongoing scientific investigation and are not detailed here.

Preparation Methods

Preparation of 1-(2,6-Dimethylphenoxy)propan-2-one Intermediate

This intermediate is prepared by nucleophilic substitution where 2,6-dimethylphenol reacts with halogenated acetone derivatives under catalytic conditions:

• Reactants: 2,6-dimethylphenol and 1-chloro- or 1-bromoacetone.
• Catalysts: Potassium iodide or other alkali metal iodides to enhance nucleophilic substitution.
• Conditions: Heating in an organic solvent such as dimethylformamide (DMF) or under interfacial catalysis.
• Mechanism: The phenol is converted to its alkali metal phenolate, which then attacks the halogenated acetone, forming the ether linkage.

This method is described in patent literature and provides a reliable route to the ketone intermediate used in subsequent steps.

Reductive Amination to Form 1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine

The key step to produce the final amine involves reductive amination of the ketone intermediate with ammonia or amine sources in the presence of reducing agents:

• Method A (Conventional Stirring):

  • The ketone (e.g., 1-(2,6-dimethylphenoxy)propan-2-one) is reacted with ammonium acetate and sodium cyanoborohydride in methanol.
  • The reaction mixture is stirred at room temperature for several days (e.g., four days).
  • After completion, the reaction is quenched with hydrochloric acid to destroy excess hydride.
  • The product is extracted, dried, and purified to yield the amine as a yellow oil.
  • Yield: Approximately 81% for related analogs.

• Method B (Microwave-Assisted Synthesis):

  • The same reactants are combined in methanol.
  • The mixture is heated in a microwave reactor at 110 °C for about 11 minutes.
  • Workup is similar to Method A.
  • Yield: Approximately 72% for related analogs.
  • This method offers a significant reduction in reaction time while maintaining good yield and purity.

• Extension to 1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine:

  • Using the corresponding ketone precursor 3b (3,3-dimethyl-substituted ketone), the reductive amination under Method B conditions yields the target compound as a yellow oil.
  • Yield: About 34%, indicating a more challenging synthesis or purification process for this derivative.

Formation of Hydrochloride Salt

• The free amine can be converted into its hydrochloride salt by treatment with gaseous hydrogen chloride.
• The salt form is typically a white crystalline solid with defined melting point and improved stability.
• This step is useful for purification and characterization.

Reaction Summary Table

Step	Reactants/Conditions	Description	Yield (%)	Notes
1	2,6-Dimethylphenol + 1-bromoacetone + KI + DMF	Nucleophilic substitution to form ketone	Not specified	Catalytic iodide enhances reaction
2A	Ketone + ammonium acetate + NaCNBH3 + MeOH	Reductive amination, room temp, 4 days	~81	Conventional stirring method
2B	Ketone + ammonium acetate + NaCNBH3 + MeOH	Microwave-assisted reductive amination, 110 °C, 11 min	~72	Faster reaction, slightly lower yield
3	Amine + HCl (g)	Formation of hydrochloride salt	40 (for salt)	Improves stability and crystallinity

Research Findings and Analysis

• The microwave-assisted method (Method B) provides a significant advantage in terms of reaction time without substantial loss in yield, making it suitable for scale-up or rapid synthesis.
• The lower yield for the 3,3-dimethyl substituted amine (34%) suggests steric hindrance or side reactions may affect this derivative's synthesis.
• Spectroscopic data (¹H NMR, ¹³C NMR) confirm the structure and purity of the synthesized compounds, matching literature reports.
• Formation of the hydrochloride salt is a common practice to isolate and characterize amines, improving their handling and storage.
• The synthetic route aligns with strategies used in the preparation of mexiletine analogs, indicating the medicinal chemistry relevance of this compound.

Chemical Reactions Analysis

Types of Reactions: 1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine undergoes various chemical reactions, including oxidation, reduction, and substitution. For example, it can undergo N-oxidation when catalyzed by cytochrome P450 enzymes such as CYP1A2, CYP2B6, and CYP2E1 . Aromatic hydroxylation is another common reaction, where the compound is hydroxylated at the aromatic ring .

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The reactions typically occur under mild to moderate conditions, with temperatures ranging from room temperature to 100°C.

Major Products Formed: The major products formed from these reactions include various hydroxylated and oxidized derivatives. For instance, N-hydroxy and p-hydroxy derivatives are commonly observed .

Scientific Research Applications

1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine has a wide range of applications in scientific research. In chemistry, it is used as a precursor for the synthesis of more complex molecules. In biology, it serves as a model compound for studying enzyme-catalyzed reactions, particularly those involving cytochrome P450 enzymes . Industrially, it is used in the production of polymers and other advanced materials .

Mechanism of Action

The mechanism of action of 1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine involves its interaction with specific molecular targets, such as cytochrome P450 enzymes. These enzymes catalyze the oxidation of the compound, leading to the formation of various metabolites . The compound’s ability to inhibit sodium channels also contributes to its pharmacological effects, similar to the action of mexiletine .

Comparison with Similar Compounds

Key Compounds:

Mexiletine (1-(2,6-Dimethylphenoxy)propan-2-amine) Structure: Secondary amine with a propane backbone. Role: Gold standard for use-dependent Nav blockade. Lipophilicity (logP): 1.8 . IC50 (tonic block): 147 μM .

Me5 (1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine) Structure: Tertiary butyl group at C3. Lipophilicity (logP): 2.9 . IC50 (tonic block): 198 μM . Key Feature: Reduced potency compared to mexiletine but retains use-dependent block at 10 Hz stimulation .

Me4 (1-(2,6-Dimethylphenoxy)-2-phenylpropan-2-amine) Structure: Phenyl substitution at C2. Lipophilicity (logP): 3.5 . IC50 (tonic block): 98 μM .

HBK-16 (1N-[3-(2-Chloro-5-methylphenoxy)propyl]-4N-(2-methoxyphenyl)piperazine) Structure: Chloro and methyl substitutions on phenoxy group; piperazine moiety. Role: Dual serotonin and dopamine receptor modulation .

1-(4-Chlorophenyl)-2,3-dimethylbutan-2-amine Structure: Chlorophenyl substitution; lacks phenoxy linkage. Application: Research chemical with uncharacterized Nav activity .

Data Table: Pharmacological and Structural Comparison

Compound	Substituents	Lipophilicity (logP)	IC50 (Tonic Block, μM)	Use-Dependent Block (10 Hz)	Stereoselectivity
Mexiletine	2,6-Dimethylphenoxy; propane	1.8	147	Yes	R-(-) > S-(+)
Me5	2,6-Dimethylphenoxy; 3,3-dimethylbutane	2.9	198	Yes	None
Me4	2,6-Dimethylphenoxy; phenyl	3.5	98	Yes	R-(-) > S-(+)
HBK-16	2-Chloro-5-methylphenoxy; piperazine	N/A	N/A	N/A	N/A
1-(4-Chlorophenyl)-2,3-dimethylbutan-2-amine	4-Chlorophenyl; butane	2.1 (estimated)	Not tested	Unknown	Unknown

Key Findings from Comparative Studies

Me5 (logP = 2.9) is less potent than mexiletine due to steric hindrance from the tertiary butyl group .

Use-Dependent Block :

• Me5 retains use-dependent block at 10 Hz, though its IC₅₀ (198 μM) is higher than mexiletine (147 μM). This suggests slower binding kinetics to inactivated Na_v channels .

Structural Modifications :

• Removal of methyl groups from mexiletine (e.g., Me3) reduces potency 7-fold, highlighting the importance of hydrophobic interactions at the Na_v receptor .

Biological Activity

1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine is an organic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. Structurally, it features a phenoxy group attached to a branched amine, with the molecular formula $C_{11}H_{17}NO$. Its design is reminiscent of mexiletine, a known antiarrhythmic agent, suggesting possible applications in cardiovascular pharmacology.

The compound's synthesis typically involves multi-step reactions that allow for the creation of various analogs. The unique structure of 1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine contributes to its pharmacological profile, particularly in modulating sodium channels and influencing neurotransmission pathways.

Biological Activity Overview

Research indicates that 1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine exhibits several biological activities:

• Cardiovascular Effects : Similar to mexiletine, this compound may possess antiarrhythmic properties by affecting cardiac sodium channels.
• Anticancer Potential : Preliminary studies suggest that derivatives of this compound could exhibit cytotoxic effects against various cancer cell lines. For instance, compounds structurally related to it have shown significant activity against hepatoma cells .
• Anticonvulsant Activity : In vivo studies have demonstrated anticonvulsant properties for related compounds, indicating a potential for neurological applications .

The biological activity of 1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine is primarily attributed to its interaction with specific receptors and enzymes. Notably:

• Sodium Channel Modulation : The compound's structural similarity to mexiletine suggests it may modulate sodium channels in cardiac tissues, which is crucial for maintaining normal heart rhythm.
• Receptor Interactions : It has been shown to interact with various receptors including α1-adrenoceptors and serotonin receptors, influencing neurotransmission and muscle contraction pathways .

Case Studies and Research Findings

Several studies have investigated the biological activities of this compound and its analogs:

• Cardiovascular Studies : Research has highlighted the antiarrhythmic effects through sodium channel modulation in cardiac tissues. These findings are crucial for developing new therapeutic agents for arrhythmias.
• Anticancer Activity : In vitro studies have demonstrated that analogs of 1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine exhibit cytotoxic effects on cancer cell lines such as HepG2 and MCF-7. For example:
  • Compound III showed an IC50 value of 0.78 µM against focal adhesion kinase (FAK) inhibition .
  • Other derivatives were tested against various cancer cell lines using the MTT assay, indicating promising anticancer potential .
• Anticonvulsant Research : A study evaluated several N-[dimethylphenoxy]alkyl aminoalkanols for anticonvulsant activity using maximum electroshock (MES) tests. The most active compound demonstrated an ED50 of 5.34 mg/kg in male mice .

Table 1: Summary of Biological Activities

Activity Type	Effect	Reference
Cardiovascular	Antiarrhythmic effects
Anticancer	Cytotoxicity against HepG2
Anticonvulsant	ED50 = 5.34 mg/kg in MES tests

Table 2: IC50 Values of Related Compounds

Compound	Cell Line	IC50 Value (µM)
Compound III	FAK inhibition	0.78
Tamoxifen	A549	55
Compound 4	BT549	50

Q & A

Q. What are the recommended synthetic routes for 1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine, and how can purity be optimized?

The synthesis typically involves multi-step reactions, such as nucleophilic substitution or reductive amination. For example, analogous compounds like methyl (S)-3,3-dimethyl-2-(methylamino)butanoate hydrochloride were synthesized using HCl in dioxane to deprotect intermediates, followed by characterization via $^1H$-NMR (e.g., δ 9.00 ppm for amine protons) . To optimize purity, techniques like column chromatography, recrystallization, or vacuum distillation are critical. Monitoring reaction progress with TLC or HPLC ensures intermediate fidelity.

Q. How can researchers confirm the structural identity of 1-(2,6-Dimethylphenoxy)-3,3-dimethylbutan-2-amine?

Structural confirmation requires a combination of spectroscopic methods:

• NMR : Analyze proton environments (e.g., aromatic protons from the 2,6-dimethylphenoxy group and tert-butyl groups).
• Mass Spectrometry : Confirm molecular weight (e.g., ESI-MS for [M+H$^+$] peaks).
• InChI Key : Cross-reference with databases like PubChem (e.g., InChIKey UHVRHECMNPFEBT-UHFFFAOYSA-N for related structures) .

Q. What safety protocols are essential when handling this compound?

Use PPE (gloves, lab coats, goggles) and work in a fume hood. Avoid skin contact, as similar amines (e.g., 2-(2,6-dichlorophenyl)ethylamine) may cause irritation. Waste should be segregated and disposed via certified hazardous waste services .

Advanced Research Questions

Q. How can computational methods improve reaction design for synthesizing this compound?

Computational tools like quantum chemical calculations (e.g., DFT) predict reaction pathways and transition states. Institutions like ICReDD integrate these methods with experimental data to optimize conditions (e.g., solvent selection, temperature) and reduce trial-and-error approaches. For example, reaction path searches can identify energy barriers in amination steps .

Q. What statistical approaches resolve contradictions in reaction yield data?

Use factorial design to isolate variables (e.g., temperature, stoichiometry) and identify interactions. For instance, a 2$^k$ factorial design efficiently tests multiple parameters with minimal experiments. ANOVA or regression analysis quantifies variable impacts, addressing discrepancies in yield or selectivity .

Q. How can membrane separation technologies enhance purification?

Membrane-based methods (e.g., nanofiltration) separate intermediates or byproducts based on molecular weight or polarity. This is particularly useful for isolating polar amines from non-polar contaminants. CRDC classifications highlight membrane technologies as key for scalable purification .

Q. What reactor designs are optimal for scaling up synthesis?

Continuous-flow reactors improve heat/mass transfer and reduce side reactions compared to batch systems. For exothermic steps (e.g., amination), microreactors with controlled residence time enhance safety and yield. CRDC emphasizes reactor design fundamentals for industrial translation .

Q. How do steric effects influence the reactivity of the 2,6-dimethylphenoxy group?

The ortho-methyl groups create steric hindrance, slowing electrophilic substitution but favoring nucleophilic pathways. Computational modeling (e.g., molecular dynamics) visualizes spatial constraints, guiding solvent choice (e.g., DMSO for polar transition states) .